Cas no 1170655-68-1 (1-(2,2-difluoroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde)

1-(2,2-Difluoroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its structure features a difluoroethyl group at the N1 position and a formyl group at the 4-position, making it a versatile intermediate for synthesizing biologically active compounds. The difluoroethyl moiety enhances metabolic stability and lipophilicity, while the aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions. This compound is particularly valuable in the development of enzyme inhibitors and receptor modulators due to its balanced electronic and steric properties. High purity and consistent synthesis protocols ensure reliable performance in complex organic transformations.

1-(2,2-difluoroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde structure

1170655-68-1 structure

Product Name:1-(2,2-difluoroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde

CAS No:1170655-68-1

MF:C₇H₈F₂N₂O

MW:174.148028373718

MDL:MFCD09701579

CID:3159067

PubChem ID:25247694

Update Time:2025-05-28

1-(2,2-difluoroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(2,2-difluoroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde
- AKOS005168018
- CS-0235300
- 1170655-68-1
- VWB65568
- 1-(2,2-difluoroethyl)-5-methyl-pyrazole-4-carbaldehyde
- MFCD09701579
- STK351950
- 1-(2,2-difluoroethyl)-5-methylpyrazole-4-carbaldehyde
- Z1198221166
- EN300-155211
- MDL： MFCD09701579
- Inchi： 1S/C7H8F2N2O/c1-5-6(4-12)2-10-11(5)3-7(8)9/h2,4,7H,3H2,1H3
- InChI Key： IQKJBYHILYZTKO-UHFFFAOYSA-N
- SMILES： FC(CN1C(C)=C(C=O)C=N1)F

Computed Properties

Exact Mass: 174.06
Monoisotopic Mass: 174.06
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.9A^2
XLogP3: 0.9

1-(2,2-difluoroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde Pricemore >>

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abcr	AB501051-100 mg	1-(2,2-Difluoroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde	1170655-68-1		100MG	€354.00	2022-03-24
abcr	AB501051-250 mg	1-(2,2-Difluoroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde	1170655-68-1		250MG	€475.60	2022-03-24
abcr	AB501051-500 mg	1-(2,2-Difluoroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde	1170655-68-1		500MG	€620.10	2022-03-24
abcr	AB501051-1 g	1-(2,2-Difluoroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde	1170655-68-1		1g	€841.90	2022-03-24
abcr	AB501051-2 g	1-(2,2-Difluoroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde	1170655-68-1		2g	€1,108.00	2022-03-24
TRC	D449618-10mg	1-(2,2-Difluoroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde	1170655-68-1		10mg	$ 70.00	2022-06-05
TRC	D449618-50mg	1-(2,2-Difluoroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde	1170655-68-1		50mg	$ 210.00	2022-06-05
TRC	D449618-100mg	1-(2,2-Difluoroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde	1170655-68-1		100mg	$ 340.00	2022-06-05
Chemenu	CM487057-1g	1-(2,2-Difluoroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde	1170655-68-1	98%	1g	$381	2022-06-14
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